Cas no 74513-62-5 (Trimegestone)

• Product Name: Trimegestone
• CAS No: 74513-62-5
• MF: C₂₂H₃₀O₃
• MW: 342.471807003021
• CID: 59602
• PubChem ID: 68926
• Update Time: 2025-10-16

Trimegestone Chemical and Physical Properties

Names and Identifiers

• Trimegestone
• TriMeprazine-d6 HeMitartrate Salt
• TRIMEBUTINEMALEATE
• (8S,13S,14S,17S)-17-[(2S)-2-Hydroxypropanoyl]-13,17-dimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• Estra-4,9-dien-3-one, 17-(2-hydroxy-1-oxopropyl)-17-methyl-, (17beta(S))-
• Trimegestone [USAN:INN:BAN]
• TRIMEGESTONE [WHO-DD]
• TRIMEGESTONE [MART.]
• Totelle Sekvens, Ondeva
• HY-106827
• UNII-4658K0H08W
• CS-0026647
• Trimegestone [INN]
• Ru-27987
• Trimegestone (USAN/INN)
• CHEBI:136027
• NS00069859
• ESTRA-4,9-DIEN-3-ONE, 17-(2-HYDROXY-1-OXOPROPYL)-17-METHYL-, (17.BETA.(S))-
• 74513-62-5
• DTXSID201317995
• DB13129
• AT35938
• D06235
• RU 27987
• TRIMEGESTONE [USAN]
• A838156
• 17beta-(S)-Lactoyl-17-methylestra-4,9-dien-3-one
• SCHEMBL518768
• Ondeva
• CHEMBL2104765
• AKOS015967450
• 4658K0H08W
• AC-24967
• Q7842164

• Inchi： 1S/C22H30O3/c1-13(23)20(25)22(3)11-9-19-18-6-4-14-12-15(24)5-7-16(14)17(18)8-10-21(19,22)2/h12-13,18-19,23H,4-11H2,1-3H3/t13-,18+,19-,21-,22+/m0/s1
• InChI Key： JUNDJWOLDSCTFK-MTZCLOFQSA-N
• SMILES： O=C([C@H](C)O)[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 342.21900
• Monoisotopic Mass: 342.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 522.6±50.0 °C at 760 mmHg
• Flash Point: 284.0±26.6 °C
• Refractive Index: 1.568
• PSA: 54.37000
• LogP: 4.14860
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Trimegestone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)